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5-(3,4-Dimethoxyphenyl)-2-ethylsulfanyl-8,8-dimethyl-5,7,9,10-tetrahydro-3H-pyrimido[4,5-b]quinoline-4,6-dione 5-(3,4-Dimethoxyphenyl)-2-ethylsulfanyl-8,8-dimethyl-5,7,9,10-tetrahydro-3H-pyrimido[4,5-b]quinoline-4,6-dione
Brand Name: Vulcanchem
CAS No.: 537044-42-1
VCID: VC0384219
InChI: InChI=1S/C23H27N3O4S/c1-6-31-22-25-20-19(21(28)26-22)17(12-7-8-15(29-4)16(9-12)30-5)18-13(24-20)10-23(2,3)11-14(18)27/h7-9,17H,6,10-11H2,1-5H3,(H2,24,25,26,28)
SMILES: CCSC1=NC(=O)C2=C(N1)NC3=C(C2C4=CC(=C(C=C4)OC)OC)C(=O)CC(C3)(C)C
Molecular Formula: C23H27N3O4S
Molecular Weight: 441.5g/mol

5-(3,4-Dimethoxyphenyl)-2-ethylsulfanyl-8,8-dimethyl-5,7,9,10-tetrahydro-3H-pyrimido[4,5-b]quinoline-4,6-dione

CAS No.: 537044-42-1

Main Products

VCID: VC0384219

Molecular Formula: C23H27N3O4S

Molecular Weight: 441.5g/mol

5-(3,4-Dimethoxyphenyl)-2-ethylsulfanyl-8,8-dimethyl-5,7,9,10-tetrahydro-3H-pyrimido[4,5-b]quinoline-4,6-dione - 537044-42-1

CAS No. 537044-42-1
Product Name 5-(3,4-Dimethoxyphenyl)-2-ethylsulfanyl-8,8-dimethyl-5,7,9,10-tetrahydro-3H-pyrimido[4,5-b]quinoline-4,6-dione
Molecular Formula C23H27N3O4S
Molecular Weight 441.5g/mol
IUPAC Name 5-(3,4-dimethoxyphenyl)-2-ethylsulfanyl-8,8-dimethyl-5,7,9,10-tetrahydro-1H-pyrimido[4,5-b]quinoline-4,6-dione
Standard InChI InChI=1S/C23H27N3O4S/c1-6-31-22-25-20-19(21(28)26-22)17(12-7-8-15(29-4)16(9-12)30-5)18-13(24-20)10-23(2,3)11-14(18)27/h7-9,17H,6,10-11H2,1-5H3,(H2,24,25,26,28)
Standard InChIKey KZSOLYLEDFKZJD-UHFFFAOYSA-N
Isomeric SMILES CCSC1=NC(=O)C2=C(N1)NC3=C(C2C4=CC(=C(C=C4)OC)OC)C(=O)CC(C3)(C)C
SMILES CCSC1=NC(=O)C2=C(N1)NC3=C(C2C4=CC(=C(C=C4)OC)OC)C(=O)CC(C3)(C)C
Canonical SMILES CCSC1=NC(=O)C2=C(N1)NC3=C(C2C4=CC(=C(C=C4)OC)OC)C(=O)CC(C3)(C)C
PubChem Compound 3429537
Last Modified Nov 14 2021
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